Cas no 321430-68-6 (Methyl 4-{(3,5-dicyano-2-pyridinyl)sulfanylmethyl}benzenecarboxylate)

• Product Name: Methyl 4-{(3,5-dicyano-2-pyridinyl)sulfanylmethyl}benzenecarboxylate
• CAS No: 321430-68-6
• MF: C₁₆H₁₁N₃O₂S
• MW: 309
• MDL: MFCD00173523
• CID: 4645861
• Update Time: 2025-10-10

Methyl 4-{(3,5-dicyano-2-pyridinyl)sulfanylmethyl}benzenecarboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 4-([(3,5-DICYANO-2-PYRIDINYL)SULFANYL]METHYL)BENZENECARBOXYLATE
• Benzoic acid, 4-[[(3,5-dicyano-2-pyridinyl)thio]methyl]-, methyl ester
• Methyl 4-{(3,5-dicyano-2-pyridinyl)sulfanylmethyl}benzenecarboxylate

• MDL： MFCD00173523
• Inchi： InChI=1S/C16H11N3O2S/c1-21-16(20)13-4-2-11(3-5-13)10-22-15-14(8-18)6-12(7-17)9-19-15/h2-6,9H,10H2,1H3
• InChI Key： GITQPCVJEAOPSD-UHFFFAOYSA-N
• SMILES： COC(=O)c1ccc(cc1)CSc2c(cc(cn2)C#N)C#N

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 496.6±45.0 °C at 760 mmHg
• Flash Point: 254.1±28.7 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

Methyl 4-{(3,5-dicyano-2-pyridinyl)sulfanylmethyl}benzenecarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 4-{(3,5-dicyano-2-pyridinyl)sulfanylmethyl}benzenecarboxylate

Comprehensive Overview of Methyl 4-{(3,5-dicyano-2-pyridinyl)sulfanylmethyl}benzenecarboxylate (CAS No. 321430-68-6)

Methyl 4-{(3,5-dicyano-2-pyridinyl)sulfanylmethyl}benzenecarboxylate (CAS No. 321430-68-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features a pyridine core substituted with dicyano groups and a sulfanylmethyl linker connected to a methyl benzoate moiety. This structural complexity makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel heterocyclic compounds.

In recent years, the demand for highly functionalized pyridine derivatives like Methyl 4-{(3,5-dicyano-2-pyridinyl)sulfanylmethyl}benzenecarboxylate has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors targeting enzymes such as kinases, which are critical in cancer therapy. The compound's electron-withdrawing cyano groups and thioether linkage contribute to its reactivity, enabling diverse chemical transformations.

From an industrial perspective, CAS No. 321430-68-6 is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, chemists are exploring catalytic methods to optimize its production while minimizing waste. Questions like "How to improve the yield of Methyl 4-{(3,5-dicyano-2-pyridinyl)sulfanylmethyl}benzenecarboxylate?" or "What are the latest synthetic routes for this compound?" are frequently searched in academic and industrial forums, reflecting its relevance.

The compound's spectroscopic properties (e.g., NMR, IR, and mass spectrometry data) are well-documented, aiding in quality control during large-scale manufacturing. Its solubility in polar aprotic solvents like DMF and DMSO makes it suitable for cross-coupling reactions, a hotspot in modern organic chemistry. Additionally, its stability under ambient conditions ensures ease of handling, a factor highly valued in high-throughput screening workflows.

Emerging trends also highlight the role of Methyl 4-{(3,5-dicyano-2-pyridinyl)sulfanylmethyl}benzenecarboxylate in computational chemistry. Molecular docking studies leverage its structure to predict interactions with biological targets, addressing queries such as "Can this compound act as a protease inhibitor?" Such interdisciplinary applications align with the increasing integration of AI-driven drug design in pharmaceutical R&D.

In summary, CAS No. 321430-68-6 represents a versatile scaffold with broad utility in life sciences and materials engineering. Its synthesis, functionalization, and applications continue to inspire innovation, making it a subject of enduring scientific and industrial interest.